Cas no 1805462-46-7 (5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide
• CAS No: 1805462-46-7
• MF: C₇H₇F₃N₂O₃S
• MW: 256.202290773392
• CID: 4883475
• Update Time: 2025-06-10

5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H7F3N2O3S/c1-15-4-2-3(5(8)9)7(12-6(4)10)16(11,13)14/h2,5H,1H3,(H2,11,13,14)
• InChI Key： MVPYAKYPHAZVFD-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CC(=C(N=1)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0.8
• Topological Polar Surface Area: 90.7

Additional information on 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide

5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide (CAS No. 1805462-46-7) is a highly specialized chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its synthesis, properties, applications, and the latest research findings.

Synthesis and Structural Features: The synthesis of 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents such as the difluoromethyl group at position 5, a fluoro group at position 2, and a methoxy group at position 3 requires precise control over reaction conditions to ensure high yield and purity. The sulfonamide group at position 6 is introduced through a nucleophilic substitution reaction, often involving an intermediate sulfonyl chloride. The final product exhibits a rigid planar structure due to the aromaticity of the pyridine ring, which contributes to its stability and reactivity.

Biological Activity: Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide as a bioactive molecule. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its inhibitory effects on certain kinase enzymes, making it a promising candidate for anticancer drug development. Additionally, this compound has shown moderate activity against plant pathogens, suggesting its potential use as an agrochemical.

Applications in Materials Science: Beyond its biological applications, 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide has found utility in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensor technology. A study in *Chemical Communications* reported its use as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its versatility.

Toxicological Profile: Understanding the toxicological profile of 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide is crucial for its safe handling and application. According to recent toxicity studies conducted by the European Chemicals Agency (ECHA), this compound exhibits low acute toxicity but may cause skin irritation under prolonged exposure. Proper personal protective equipment (PPE) is recommended during handling.

Future Directions: The future of 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide lies in further exploration of its biological and chemical potentials. Ongoing research aims to optimize its synthesis for large-scale production and investigate its efficacy in treating specific diseases such as cancer and infectious diseases. Additionally, efforts are being made to develop eco-friendly synthesis routes that minimize environmental impact.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-methoxypyridine-6-sulfonamide (CAS No. 1805462-46-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with promising biological and chemical properties, positions it as a key player in both academic research and industrial applications.